5-((4-Ethoxyphenyl)(4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-ethoxyphenyl)-[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C21H29N5O3S/c1-3-17-22-21-26(23-17)20(28)19(30-21)18(15-5-7-16(8-6-15)29-4-2)25-11-9-24(10-12-25)13-14-27/h5-8,18,27-28H,3-4,9-14H2,1-2H3
• InChI Key: VFIBWGWBBNFBEJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)OCC)N4CCN(CC4)CCO)O
• Molecular Formula: C21H29N5O3S
• Molecular Weight: 431.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely exhibit a complex three-dimensional shape due to the presence of the piperazine ring and the various functional groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of its various functional groups. For example, the piperazine ring might undergo reactions with electrophiles, and the ethoxy group could potentially be cleaved under certain conditions.

Scientific Research Applications

Antiviral Activity

The compound has demonstrated antiviral potential. For instance:

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Anticancer Properties

Research suggests that this compound may impact cancer cells:

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

Like all chemicals, this compound should be handled with care to avoid exposure. It’s important to use appropriate personal protective equipment and follow safe laboratory practices when handling this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications.